Cas no 479553-01-0 (1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid)
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused pyrrole-pyridine core, serving as a versatile building block in medicinal chemistry and organic synthesis. Its rigid bicyclic structure and functional carboxyl group make it valuable for designing pharmacologically active compounds, particularly in kinase inhibitor development and drug discovery. The compound exhibits favorable reactivity for amide bond formation, enabling its incorporation into larger molecular frameworks. Its electron-rich aromatic system also facilitates further derivatization via electrophilic substitution or metal-catalyzed cross-coupling reactions. The scaffold's structural similarity to privileged pharmacophores enhances its utility in creating bioactive molecules with potential applications in oncology and CNS therapeutics.
![1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid structure](https://www.kuujia.com/scimg/cas/479553-01-0x500.png)
479553-01-0 structure
Product name:1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
- 7-Azaindole-4-carboxylic acid
- 7-Azaindole-4-carboxylic acid.
- HPPPHDPVSYYWCH-UHFFFAOYSA-N
- BCP26057
- RP09281
- VP11093
- PB26351
- ST1090528
- AB1011628
- AB0025070
- W6464
- 1H-pyrrolo[2,3-b]pyridine
- DTXSID50625964
- SY013958
- MFCD08272236
- SCHEMBL1456822
- 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, AldrichCPR
- A1-04832
- Z1198176788
- 1H-PYRROLO[2,3-B]PYRIDINE-4-CARBOXYLICACID
- AKOS006286252
- EN300-111208
- FT-0650544
- 479553-01-0
- LF-0737
- AMY9966
- J-519083
- 1H-pyrrolo[2,3-b]pyridine-4 carboxylic acid
- CS-0003983
- A827405
-
- MDL: MFCD08272236
- Inchi: 1S/C8H6N2O2/c11-8(12)6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)(H,11,12)
- InChI Key: HPPPHDPVSYYWCH-UHFFFAOYSA-N
- SMILES: O([H])C(C1C([H])=C([H])N=C2C=1C([H])=C([H])N2[H])=O
Computed Properties
- Exact Mass: 162.042927g/mol
- Surface Charge: 0
- XLogP3: 0.8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 162.042927g/mol
- Monoisotopic Mass: 162.042927g/mol
- Topological Polar Surface Area: 66Ų
- Heavy Atom Count: 12
- Complexity: 196
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: >330℃
- PSA: 65.98000
- LogP: 1.26110
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00136-10G |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 97% | 10g |
¥ 2,046.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00136-50G |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 97% | 50g |
¥ 8,448.00 | 2023-04-13 | |
Key Organics Ltd | LF-0737-100G |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | >97% | 100g |
£3300.00 | 2023-09-09 | |
Enamine | EN300-111208-10.0g |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 95.0% | 10.0g |
$367.0 | 2025-02-21 | |
eNovation Chemicals LLC | D494035-5G |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 97% | 5g |
$220 | 2024-05-23 | |
Ambeed | A239719-5g |
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 97% | 5g |
$170.0 | 2025-02-21 | |
Apollo Scientific | OR308050-5g |
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 5g |
£335.00 | 2023-09-02 | ||
Ambeed | A239719-250mg |
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 97% | 250mg |
$19.0 | 2025-02-21 | |
Enamine | EN300-111208-0.5g |
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 95.0% | 0.5g |
$33.0 | 2025-02-21 | |
Apollo Scientific | OR308050-1g |
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid |
479553-01-0 | 1g |
£115.00 | 2023-09-02 |
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Related Literature
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Guang-Tong Chen,Min Yang,Bing-Bing Chen,Yan Song,Wei Zhang,Yan Zhang Food Funct., 2016,7, 4628-4636
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2. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Zhitao Lu,Shaohong Liu,Chuanfa Li,Junlong Huang,Dingcai Wu,Ruowen Fu Chem. Commun., 2019,55, 6034-6037
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4. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:479553-01-0)1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid

Purity:99%
Quantity:5g
Price ($):153.0